Cas no 2803828-37-5 (5-[(Acetylamino)methyl]-2-pyrazinecarboxylic acid)

• Product Name: 5-[(Acetylamino)methyl]-2-pyrazinecarboxylic acid
• CAS No: 2803828-37-5
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 6038984
• Update Time: 2025-06-09

5-[(Acetylamino)methyl]-2-pyrazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(Acetylamino)methyl]-2-pyrazinecarboxylic acid

• Inchi： 1S/C8H9N3O3/c1-5(12)9-2-6-3-11-7(4-10-6)8(13)14/h3-4H,2H2,1H3,(H,9,12)(H,13,14)
• InChI Key： DLEKVRCVBGVHJC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(CNC(C)=O)N=C1

Experimental Properties

• Density: 1.358±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.2±50.0 °C(Predicted)
• pka: 2.96±0.10(Predicted)

Additional information on 5-[(Acetylamino)methyl]-2-pyrazinecarboxylic acid

Comprehensive Overview of 5-[(Acetylamino)methyl]-2-pyrazinecarboxylic acid (CAS No. 2803828-37-5)

5-[(Acetylamino)methyl]-2-pyrazinecarboxylic acid (CAS No. 2803828-37-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazinecarboxylic acid backbone and acetylamino functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in 5-[(Acetylamino)methyl]-2-pyrazinecarboxylic acid is driven by its potential applications in addressing modern health challenges, such as antimicrobial resistance and metabolic disorders. Researchers are actively exploring its role in designing novel therapeutics, aligning with the global demand for innovative small-molecule drugs. The compound's CAS No. 2803828-37-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

From a chemical perspective, the pyrazine ring in 5-[(Acetylamino)methyl]-2-pyrazinecarboxylic acid contributes to its stability and reactivity, enabling diverse derivatization opportunities. This versatility is particularly appealing in medicinal chemistry, where scaffold modifications are essential for optimizing drug efficacy and safety. The acetylamino moiety further enhances its pharmacokinetic properties, making it a promising building block for drug development.

In the context of AI-driven drug discovery, 5-[(Acetylamino)methyl]-2-pyrazinecarboxylic acid has emerged as a subject of computational modeling studies. Machine learning algorithms are being employed to predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This synergy between computational chemistry and experimental validation underscores the compound's significance in modern pharmaceutical research.

Environmental and sustainability considerations also play a role in the compound's appeal. As the pharmaceutical industry shifts toward green chemistry principles, 5-[(Acetylamino)methyl]-2-pyrazinecarboxylic acid is being evaluated for its synthetic efficiency and minimal ecological footprint. Researchers are investigating eco-friendly synthesis routes, addressing the demand for sustainable drug production.

For laboratories and manufacturers, the availability of 5-[(Acetylamino)methyl]-2-pyrazinecarboxylic acid with high purity (CAS No. 2803828-37-5) is crucial. Quality control measures, such as HPLC and NMR analysis, ensure its suitability for sensitive applications. The compound's stability under standard storage conditions further enhances its practicality for research and industrial use.

In summary, 5-[(Acetylamino)methyl]-2-pyrazinecarboxylic acid represents a convergence of innovation, sustainability, and therapeutic potential. Its structural uniqueness and adaptability position it as a key player in advancing biomedical science, resonating with contemporary trends in precision medicine and molecular design.